A general phosphoric acid-catalyzed desymmetrization of meso-aziridines with silylated selenium nucleophiles†

Organic & Biomolecular Chemistry Pub Date: 2011-07-12 DOI: 10.1039/C1OB05837A

Abstract

The first example of meso-aziridine desymmetrization with selenium nucleophiles is reported. The reaction, promoted by VAPOL-hydrogen phosphate using (phenylseleno)trimethylsilane as the nucleophile, proves to be very general and highly enantioselective (84–99% ee).

Graphical abstract: A general phosphoric acid-catalyzed desymmetrization of meso-aziridines with silylated selenium nucleophiles
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